![molecular formula C7H5ClFNO B599182 1-(5-Chloro-3-fluoropyridin-2-yl)ethanone CAS No. 1256824-17-5](/img/structure/B599182.png)
1-(5-Chloro-3-fluoropyridin-2-yl)ethanone
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Overview
Description
“1-(5-Chloro-3-fluoropyridin-2-yl)ethanone” is a chemical compound with the molecular formula C7H5ClFNO . It has a molecular weight of 173.57 g/mol . The IUPAC name for this compound is this compound .
Molecular Structure Analysis
The InChI code for this compound is InChI=1S/C7H5ClFNO/c1-4(11)7-6(9)2-5(8)3-10-7/h2-3H,1H3 . The canonical SMILES structure is CC(=O)C1=C(C=C(C=N1)Cl)F .Physical And Chemical Properties Analysis
This compound has a topological polar surface area of 30 Ų . It has a XLogP3-AA value of 1.6, indicating its partition coefficient between octanol and water . It has a complexity of 165 . The compound is covalently bonded and is canonicalized .Scientific Research Applications
Synthesis and Pharmaceutical Applications
1-(5-Chloro-3-fluoropyridin-2-yl)ethanone is integral in the synthesis of various pharmacologically active compounds. It has been used in the process development of Voriconazole, a broad-spectrum triazole antifungal agent. The relative stereochemistry in Voriconazole's synthesis is set through the addition of a metalloethyl derivative to 1-(2,4-difluorophenyl)-2-(1H-1,2,4-triazol-1-yl)-1-ethanone, showcasing the compound's role in complex chemical syntheses (Butters et al., 2001).
Chemical Synthesis and Characterization
The compound has also been utilized in creating novel chemical structures with potential biological activities. For example, it has been involved in the synthesis of 6-(5-Chloro-8-Hydroxynapthalene-2-yl)-4(4-Hydroxyphenyl)-4-5-Dihydroxypyrimidin-2(1h)-One, where it underwent condensation reactions indicating its versatility in chemical synthesis and the potential for producing compounds with antimicrobial properties (Sherekar et al., 2022).
Advanced Chemical Transformations
Further research into this compound derivatives has led to the development of advanced chemical transformations and the synthesis of complex molecules. This includes creating structural manifolds from common precursors, where basicity gradient-driven isomerization of halopyridines has been studied. These processes demonstrate the compound's utility in generating diverse chemical structures for various applications, including agricultural chemicals (Schlosser & Bobbio, 2002).
Chemoselective Functionalization
The compound has been a subject of studies focusing on chemoselective functionalization, where its derivatives, such as 5-bromo-2-chloro-3-fluoropyridine, have been selectively functionalized. This research is crucial for developing synthetic methodologies that allow for the selective introduction of functional groups into molecules, further expanding the chemical utility of this compound and its derivatives (Stroup et al., 2007).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
1-(5-chloro-3-fluoropyridin-2-yl)ethanone |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5ClFNO/c1-4(11)7-6(9)2-5(8)3-10-7/h2-3H,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BSYSWMMFVSYQOU-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=C(C=C(C=N1)Cl)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5ClFNO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60856621 |
Source
|
Record name | 1-(5-Chloro-3-fluoropyridin-2-yl)ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60856621 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
173.57 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1256824-17-5 |
Source
|
Record name | 1-(5-Chloro-3-fluoropyridin-2-yl)ethan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60856621 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-(5-Chloro-3-fluoropyridin-2-yl)ethanone | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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